Cas no 10315-03-4 (4-Acetyl-4-phenylpiperidine hydrochloride)

• Product name: 4-Acetyl-4-phenylpiperidine hydrochloride
• CAS No: 10315-03-4
• MF: C₁₃H₁₈ClNO
• MW: 239.7411
• MDL: MFCD00039037
• CID: 206018
• PubChem ID: 87563012

4-Acetyl-4-phenylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-phenyl-4-piperidinyl)-, hydrochloride (1:1)
• 4-Acetyl-4-phenylpiperidine Hydrochloride
• 1-(4-Phenylpiperidin-4-yl)ethanone hydrochloride
• 1-(4-Phenyl-4-piperidinyl)-ethanone hydrochloride
• 1-(4-Phenylpiperidin-4-yl)ethan-1-one hydrochloride
• 4-ACETYL-4-PHENYLPIPERIDINE HCl
• 4-acetyl-4-phenylpiperidine, chloride
• 1-(4-Phenylpiperidin-4-yl)ethan-1-one HCl
• JYDHZOIDIWUHDB-UHFFFAOYSA-N
• NSC57803
• SBB003218
• VP80175
• Ethanone, 1-(4-phenyl-4-piperidinyl)-, hydrochloride (1:1)
• SB44046
• DTXSID50145672
• NS00087257
• J-000885
• Ethanone,1-(4-phenyl-4-piperidinyl)-,hydrochloride(1:1)
• AKOS015888192
• 4-Acetyl-4-phenylpiperidine hydrochloride, 98%
• SCHEMBL917775
• MFCD00039037
• 4-acetyl 4-phenyl piperidine hydrochloride
• 4-acetyl-4-phenyl-piperidine hydrochloride
• NSC-57803
• ETHYLPHENOXYACETATE
• 10315-03-4
• NSC 57803
• XW2M3XY4FY
• FT-0617402
• EINECS 233-694-0
• D88452
• CS-0314359
• 1-(4-phenylpiperidin-4-yl)ethanone;hydrochloride
• 1-(4-phenylpiperidin-4-yl)ethanonehydrochloride
• TS-03348
• A1570
• DB-040420
• ILIXCEOPJDISBX-UHFFFAOYSA-N
• 4-Acetyl-4-phenylpiperidine hydrochloride

• MDL： MFCD00039037
• Inchi： 1S/C13H17NO.ClH/c1-11(15)13(7-9-14-10-8-13)12-5-3-2-4-6-12;/h2-6,14H,7-10H2,1H3;1H
• InChI Key： JYDHZOIDIWUHDB-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C([H])([H])[H])C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 239.10800
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Beige powder
• Melting Point: 232-234 °C (lit.)
• Solubility: water: soluble(lit.)
• Water Partition Coefficient: almost transparency
• PSA: 29.10000
• LogP: 3.02760
• Solubility: Not available

4-Acetyl-4-phenylpiperidine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

4-Acetyl-4-phenylpiperidine hydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines